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Compound of Interest

Compound Name: Metalaxyl-13C6

Cat. No.: B1146161 Get Quote

An In-depth Whitepaper on the Isotopic Standard for the Fungicide Metalaxyl

This technical guide provides comprehensive information on Metalaxyl-13C6, a stable isotope-

labeled internal standard for the fungicide metalaxyl. It is intended for researchers, scientists,

and professionals in drug development and analytical chemistry who require detailed technical

data and protocols for the use of this compound in quantitative analysis.

Core Compound Data
Metalaxyl-13C6 is a critical tool for accurate quantification of metalaxyl residues in various

matrices. Its physical and chemical properties are summarized below.

Property Value

CAS Number 1356199-69-3

Molecular Formula ¹³C₆C₉H₂₁NO₄

Molecular Weight 285.29 g/mol

Appearance Solid

Application Internal standard for metalaxyl analysis
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Fungicidal Mechanism of Action: The Role of
Metalaxyl
Metalaxyl-13C6 is chemically and biologically equivalent to its unlabeled counterpart,

metalaxyl, and is therefore expected to exhibit the same mechanism of action. Metalaxyl is a

systemic fungicide that is particularly effective against oomycete pathogens, such as

Phytophthora and Pythium species, which cause diseases like late blight and downy mildew.

The primary mode of action of metalaxyl is the inhibition of protein synthesis in fungi.[1]

Specifically, it targets and inhibits the activity of RNA polymerase I, an enzyme essential for the

transcription of ribosomal RNA (rRNA) genes.[2][3][4][5] By disrupting rRNA synthesis,

metalaxyl effectively halts the production of ribosomes, which are the cellular machinery for

protein synthesis. This cessation of protein production ultimately leads to the inhibition of fungal

growth and reproduction.[2][3]

The systemic nature of metalaxyl allows it to be absorbed by the plant and transported

throughout its tissues, providing comprehensive protection against fungal pathogens.[3]
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Mechanism of action of Metalaxyl in oomycete fungi.

Experimental Protocols: Quantification of Metalaxyl
using Metalaxyl-13C6
Metalaxyl-13C6 is employed as an internal standard in isotope dilution mass spectrometry

(IDMS) for the accurate quantification of metalaxyl residues in various samples, including

crops, soil, and water. The following is a representative experimental protocol based on the
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widely used QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) method coupled

with Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS).

Objective: To determine the concentration of metalaxyl in a food matrix (e.g., scallions) using

Metalaxyl-13C6 as an internal standard.

1. Sample Preparation (QuEChERS)

Homogenization: Weigh 10 g of a homogenized scallion sample into a 50 mL centrifuge tube.

Fortification: Spike the sample with a known concentration of Metalaxyl-13C6 solution.

Extraction: Add 10 mL of acetonitrile and shake vigorously for 1 minute.

Salting Out: Add a salt mixture (e.g., magnesium sulfate and sodium chloride) to induce

phase separation. Shake vigorously for 1 minute.

Centrifugation: Centrifuge the tube at a specified speed and temperature (e.g., 4000 rpm for

5 minutes).

Dispersive Solid-Phase Extraction (d-SPE) Cleanup: Transfer an aliquot of the upper

acetonitrile layer to a d-SPE tube containing a sorbent mixture (e.g., PSA and C18) to

remove interfering matrix components. Vortex for 30 seconds and centrifuge.

Final Extract: The supernatant is the final extract ready for LC-MS/MS analysis.

2. LC-MS/MS Analysis

Instrumentation: A high-performance liquid chromatograph coupled to a tandem mass

spectrometer with an electrospray ionization (ESI) source.

Chromatographic Column: A suitable C18 column for reverse-phase chromatography.

Mobile Phase: A gradient of water with a modifier (e.g., formic acid) and an organic solvent

(e.g., acetonitrile or methanol).

Injection Volume: Typically 1-10 µL.
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Mass Spectrometry: Operate the mass spectrometer in positive ion mode using Multiple

Reaction Monitoring (MRM).

MRM Transitions:

Metalaxyl: Monitor for a specific precursor ion to product ion transition (e.g., m/z 280.1

→ 220.1).

Metalaxyl-13C6: Monitor for the corresponding shifted transition (e.g., m/z 286.1 →

226.1).

Quantification: The concentration of metalaxyl in the sample is determined by comparing the

peak area ratio of the analyte to the internal standard against a calibration curve prepared

with known concentrations of both compounds.
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Workflow for Metalaxyl analysis using an internal standard.
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Conclusion
Metalaxyl-13C6 is an indispensable tool for the accurate and reliable quantification of

metalaxyl in complex matrices. Its use in isotope dilution mass spectrometry-based methods,

such as QuEChERS-LC-MS/MS, allows for the correction of matrix effects and variations in

extraction recovery, leading to highly precise analytical results. Understanding the fungicidal

mechanism of its unlabeled analogue, metalaxyl, provides the necessary context for the

significance of monitoring its residues in agricultural and environmental samples. This guide

serves as a foundational resource for researchers implementing analytical methods for

metalaxyl.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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